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Compound of Interest

Compound Name: STAT5-IN-1

Cat. No.: B1676096 Get Quote

Essential guidance for the safe handling and disposal of the STAT5 inhibitor, STAT5-IN-1, to

ensure a secure laboratory environment and maintain regulatory compliance.

For researchers, scientists, and drug development professionals, the proper management of

chemical reagents is paramount. This guide provides a detailed protocol for the safe disposal of

STAT5-IN-1, a cell-permeable, non-peptidic nicotinoyl hydrazone that acts as a STAT5 inhibitor.

[1][2] Adherence to these procedures is critical for minimizing environmental impact and

ensuring personnel safety.

Physicochemical Properties and Inhibitory Activity
STAT5-IN-1 is a valuable tool in cancer research and immunology, functioning by binding to the

SH2 domain of STAT5 and suppressing its activity.[1][3] A summary of its key properties is

provided below for easy reference.
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Property Value Source

Molecular Formula C₁₆H₁₁N₃O₃ [4]

Molecular Weight 293.28 g/mol

CAS Number 285986-31-4

IC₅₀ for STAT5β 47 µM

IC₅₀ for STAT1, STAT3, Lck >500 µM

Purity ≥95% - ≥98%

Appearance Powder

Storage Temperature -20°C

Solubility Data

Solvent Solubility Source

DMSO ≥23.0 mg/mL

Water Insoluble

Ethanol Insoluble

Step-by-Step Disposal Protocol for STAT5-IN-1
As no specific, official safety data sheet (SDS) with disposal instructions for STAT5-IN-1 is

publicly available, the following procedures are based on established best practices for the

disposal of hazardous chemical waste in a laboratory setting. It is imperative to consult your

institution's Environmental Health and Safety (EHS) department for specific guidelines and

regulations that apply to your location.

1. Waste Identification and Segregation:

Solid Waste:

Unused or expired STAT5-IN-1 powder should be treated as hazardous chemical waste.
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Any materials contaminated with the compound, such as weighing paper, pipette tips,

gloves, and empty vials, must also be disposed of as solid chemical waste.

Liquid Waste:

Solutions containing STAT5-IN-1 (e.g., dissolved in DMSO) must be collected as liquid

chemical waste.

Do not pour STAT5-IN-1 solutions down the drain.

2. Waste Collection and Storage:

Use designated, properly labeled, and sealed waste containers for both solid and liquid

chemical waste.

The waste container label should clearly indicate "Hazardous Waste" and list all chemical

contents, including "STAT5-IN-1" and any solvents used (e.g., DMSO).

Store waste containers in a designated, well-ventilated secondary containment area, away

from incompatible materials, until they are collected by your institution's waste management

service.

3. Decontamination:

Decontaminate all work surfaces and laboratory equipment that have come into contact with

STAT5-IN-1.

Use an appropriate solvent (e.g., 70% ethanol) followed by a standard laboratory cleaning

agent.

Dispose of all cleaning materials (e.g., wipes, paper towels) as solid hazardous chemical

waste.

4. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling STAT5-IN-1 and its associated waste. This

includes:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1676096?utm_src=pdf-body
https://www.benchchem.com/product/b1676096?utm_src=pdf-body
https://www.benchchem.com/product/b1676096?utm_src=pdf-body
https://www.benchchem.com/product/b1676096?utm_src=pdf-body
https://www.benchchem.com/product/b1676096?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical-resistant gloves

Safety glasses or goggles

A laboratory coat

Experimental Workflow and Safety Considerations
The following diagram illustrates the general workflow for handling STAT5-IN-1 in a laboratory

setting, from preparation to disposal, incorporating critical safety checkpoints.
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STAT5-IN-1 Experimental and Disposal Workflow
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Caption: Workflow for handling STAT5-IN-1 from preparation to disposal.
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STAT5 Signaling Pathway Inhibition
STAT5-IN-1 exerts its effect by inhibiting the STAT5 signaling pathway. The diagram below

provides a simplified representation of this mechanism.
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STAT5-IN-1 Mechanism of Action
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Caption: Inhibition of the STAT5 signaling pathway by STAT5-IN-1.
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By adhering to these guidelines, laboratories can ensure the safe and responsible use of

STAT5-IN-1, fostering a culture of safety and environmental stewardship. Always prioritize your

institution's specific protocols and consult with your EHS department for any questions or

clarifications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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